Cas no 41764-08-3 (5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone)

• Product Name: 5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone
• CAS No: 41764-08-3
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 2636027
• PubChem ID: 165357254
• Update Time: 2025-04-21

5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-Benzodioxol-5-yl)-2(3H)-furanone
• 41764-08-3
• DTXSID201280142

• Inchi： 1S/C11H8O4/c12-11-4-3-8(15-11)7-1-2-9-10(5-7)14-6-13-9/h1-3,5H,4,6H2
• InChI Key： YGUNMXHIAWUXBM-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C1=CCC(=O)O1

Computed Properties

• Exact Mass: 204.04225873Da
• Monoisotopic Mass: 204.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų